methyl 4-(2-(8-chloro-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-(8-chloro-10-oxo-1,3,4,5-tetrahydrobenzo[b][1,6]naphthyridin-2-yl)acetyl]amino]benzoate
• InChI: InChI=1S/C22H20ClN3O4/c1-30-22(29)13-2-5-15(6-3-13)24-20(27)12-26-9-8-19-17(11-26)21(28)16-10-14(23)4-7-18(16)25-19/h2-7,10H,8-9,11-12H2,1H3,(H,24,27)(H,25,28)
• InChI Key: LGRWIFHLFPMBNM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CN2CCC3=C(C2)C(=O)C4=C(N3)C=CC(=C4)Cl
• Molecular Formula: C22H20ClN3O4
• Molecular Weight: 425.9 g/mol
• CAS No.: 1251697-42-3

Description

Methyl 4-(2-(8-chloro-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)acetamido)benzoate is a useful research compound. Its molecular formula is C22H20ClN3O4 and its molecular weight is 425.87. The purity is usually 95%.
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Scientific Research Applications

1. Antimicrobial Activity

The chemical structure related to methyl 4-(2-(8-chloro-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)acetamido)benzoate has been involved in the design of new pyrano quinoline derivatives, focusing on their antimicrobial activity. These compounds, synthesized from a series of reactions involving sodium alkoxy and bromoethylacetate, demonstrate the potential in developing antimicrobial agents (Watpade & Toche, 2017).

2. Interaction with DNA

The synthesis processes of certain benzo[b][1,6]naphthyridine derivatives have shown significant interaction with DNA. For instance, thieno(2,3-b)benzo(1,8)naphthyridine-2-carboxylic acids, produced via microwave-enhanced synthesis, exhibit a strong binding affinity to calf thymus DNA, resulting in bathochromic and hypochromic shifts in the absorption spectrum. This interaction with DNA highlights the potential of these compounds in biological applications and drug design (Naik et al., 2006).

3. Synthesis of Novel Compounds

The compound is structurally related to benzo[b][1,6]naphthyridine derivatives, which have been explored for the synthesis of a wide array of novel compounds. For example, research has been conducted on the synthesis of acronycine isosters, which are critical in the development of new therapeutic agents. The synthesis involves multiple steps of condensation and reaction with various reagents, leading to the creation of complex and potentially bioactive structures (Reisch, Mester, & Aly, 1983).

4. Development of Fluorescent Probes

Compounds structurally similar to the one have been utilized in the synthesis of fluorescent probes. For example, the synthesis of dibenzo[b,h][1,6]naphthyridines, which exhibit strong fluorescence upon interaction with double-stranded DNA, signifies their potential as fluorescent markers in biological research and diagnostics (Okuma et al., 2014).